2-(1H-indol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

• IUPAC Name: 2-indol-1-yl-N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• InChI: InChI=1S/C18H15N5O3/c24-15-9-13(5-7-19-15)18-21-17(26-22-18)10-20-16(25)11-23-8-6-12-3-1-2-4-14(12)23/h1-9H,10-11H2,(H,19,24)(H,20,25)
• InChI Key: DZIMJTVLNHUATO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CN2CC(=O)NCC3=NC(=NO3)C4=CC(=O)NC=C4
• Molecular Formula: C18H15N5O3
• Molecular Weight: 349.3 g/mol

Description

2-(1H-indol-1-yl)-N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H15N5O3 and its molecular weight is 349.35. The purity is usually 95%.
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Scientific Research Applications

Synthetic Approaches and Chemical Properties

• Versatile Synthon for Protecting Monosubstituted Acetamidines : The study by Moormann et al. (2004) presents 3-methyl-4H-[1,2,4]-oxadiazol-5-one as a versatile protected acetamidine, demonstrating its utility in various synthetic sequences and highlighting its stability under different conditions. This work emphasizes the chemical versatility and stability of compounds related to the query compound in synthetic chemistry (Moormann et al., 2004).

Biological Activities and Applications

• Antimicrobial Activities of Indole Derivatives : Anekal and Biradar (2012) explored the synthesis of novel indole derivatives and their antimicrobial activities. Their findings suggest that indole derivatives, similar to the query compound, may have significant antimicrobial properties, underscoring the potential utility of these compounds in developing new antimicrobial agents (Anekal & Biradar, 2012).

• Anticancer Activity as EGFR and COX-2 Inhibitors : Research by Sever et al. (2020) on indole-based 1,3,4-oxadiazoles as epidermal growth factor receptor (EGFR) and cyclooxygenase-2 (COX-2) inhibitors demonstrated significant anticancer activity against various cancer cell lines. This study highlights the therapeutic potential of such compounds in cancer management (Sever et al., 2020).

• Anti-inflammatory Activity : Nargund et al. (1994) reported on the anti-inflammatory activity of substituted 1,3,4-oxadiazoles, indicating the potential of these compounds in treating inflammation-related conditions (Nargund et al., 1994).